Cas no 1073353-78-2 (2,3-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2,3-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1073353-78-2 structure
Product Name:2,3-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1073353-78-2
MF:C11H14BCl2NO2
MW:273.951361179352
MDL:MFCD06798257
CID:827930
PubChem ID:329762536
Update Time:2025-04-19

2,3-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2,3-Dichloropyridine-4-boronic acid pinacol ester
    • Pyridine, 2,3-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2,3-Dichloropyridine-4-boronic acid, pinacol ester
    • 2,3-DICHLORO-4-(4,4,5,5-TETRAMETHYL-[1,3,2]-DIOXABOROLAN-2-YL)PYRIDINE
    • AB29875
    • FCH2716536
    • SY104551
    • OR360192
    • BC001470
    • AX8236032
    • AB0029449
    • X1591
    • ST240385
    • ST24038514
    • EN300-7383971
    • J-001809
    • 2,3-DICHLORO-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • AKOS005259314
    • 2,3-Dichloropyridine-4-boronic acid pinacol ester, 97%
    • CS-0035547
    • DTXSID20660605
    • MFCD06798257
    • 1073353-78-2
    • AS-18764
    • (2,3-DICHLOROPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
    • MDL： MFCD06798257
    • Inchi： 1S/C11H14BCl2NO2/c1-10(2)11(3,4)17-12(16-10)7-5-6-15-9(14)8(7)13/h5-6H,1-4H3
    • InChI Key： LRQNNFMOVWWIHA-UHFFFAOYSA-N
    • SMILES： ClC1C(=NC=CC=1B1OC(C)(C)C(C)(C)O1)Cl

Computed Properties

  • Exact Mass: 273.04900
  • Monoisotopic Mass: 273.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4

Experimental Properties

  • Density: 1.24
  • Melting Point: 82-87 °C
  • Boiling Point: 361.4℃ at 760 mmHg
  • Flash Point: 172.4°C
  • Refractive Index: 1.519
  • PSA: 31.35000
  • LogP: 2.68760

2,3-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：1

2,3-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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Apollo Scientific
OR360192-1g
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2,3-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Production Method

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